Cas no 6973-42-8 (Aceticacid, 2-(4-aminophenoxy)-, ethyl ester, hydrochloride (1:1))

• Product Name: Aceticacid, 2-(4-aminophenoxy)-, ethyl ester, hydrochloride (1:1)
• CAS No: 6973-42-8
• MF: C₁₀H₁₄ClNO₃
• MW: 231.676062107086
• CID: 529950
• PubChem ID: 21697723
• Update Time: 2025-04-19

Aceticacid, 2-(4-aminophenoxy)-, ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Aceticacid, 2-(4-aminophenoxy)-, ethyl ester, hydrochloride (1:1)
• ethyl 2-(4-aminophenoxy)acetate,hydrochloride
• NSC40579
• NSC-40579
• SureCN6884166
• ethyl 4-amino-phenyloxyacetate hydrochloride
• DTXSID40617050
• Ethyl (4-aminophenoxy)acetate--hydrogen chloride (1/1)
• SCHEMBL6884166
• ethyl 4-aminophenoxyacetate, hydrochloride
• 6973-42-8
• UFENDJKWVPGHGY-UHFFFAOYSA-N

• Inchi： 1S/C10H13NO3.ClH/c1-2-13-10(12)7-14-9-5-3-8(11)4-6-9;/h3-6H,2,7,11H2,1H3;1H
• InChI Key： UFENDJKWVPGHGY-UHFFFAOYSA-N
• SMILES： Cl.O(CC(=O)OCC)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 195.08959
• Monoisotopic Mass: 231.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6A^2

Experimental Properties

• Density: 1.157
• Boiling Point: 320°Cat760mmHg
• Flash Point: 151°C
• Refractive Index: 1.538
• PSA: 61.55
• LogP: 2.59390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives